3066-39-1
Description
Key properties inferred from analogous compounds include moderate solubility in polar aprotic solvents (e.g., tetrahydrofuran, dimethylformamide) and stability under inert atmospheric conditions. Its molecular formula and exact stereochemistry remain unconfirmed in open literature, necessitating reliance on comparative analysis with structurally related compounds for deeper insights.
Properties
CAS No. |
3066-39-1 |
|---|---|
Molecular Weight |
155.15 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
Structural Analogues
The following compounds share functional or structural similarities with 3066-39-1 , enabling comparative evaluation:
Physicochemical Properties
Key Observations :
- Lipophilicity : this compound exhibits higher LogP values than 3052-50-4, suggesting greater membrane permeability, advantageous for drug delivery .
- Reactivity : Unlike 3052-50-4 (an α,β-unsaturated ester), this compound’s boronic acid group enables nucleophilic coupling reactions, critical in forming carbon-carbon bonds .
Pharmaceutical Relevance
- This compound: Potential intermediate in kinase inhibitors (e.g., analogous to bortezomib’s boronic acid motif) .
- 1046861-20-4 : Used in synthesizing bromo-chloro aryl scaffolds for anticancer agents.
- 3052-50-4 : Precursor for biodegradable polymers due to its ester functionality .
Limitations and Challenges
- This compound: Limited commercial availability and high cost of boronic acid precursors.
- 1046861-20-4 : Low aqueous solubility complicates formulation.
- 3052-50-4 : Susceptibility to hydrolysis under acidic conditions .
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